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Compound of Interest

Compound Name: 7-Hydroxy loxapine-d8

Cat. No.: B3025676 Get Quote

An In-depth Technical Guide on 7-Hydroxyloxapine-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Hydroxyloxapine-d8 is the deuterated analog of 7-hydroxyloxapine, an active metabolite of

the antipsychotic drug loxapine. The incorporation of deuterium isotopes (d8) makes it a

valuable internal standard for quantitative bioanalytical studies, particularly in pharmacokinetic

and metabolic research. Its increased molecular weight allows for clear differentiation from the

endogenous metabolite in mass spectrometry-based assays, ensuring accuracy and precision.

This guide provides a comprehensive overview of the molecular characteristics, metabolic

pathways, and analytical methodologies related to 7-Hydroxyloxapine-d8.

Data Presentation
The following table summarizes the key molecular information for 7-Hydroxyloxapine-d8 and its

non-deuterated counterpart.

Compound Molecular Formula Molecular Weight ( g/mol )

7-Hydroxyloxapine-d8 C18H10D8ClN3O2 351.86[1][2][3][4]

7-Hydroxyloxapine C18H18ClN3O2 343.81[5][6]

Metabolism of Loxapine to 7-Hydroxyloxapine
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Loxapine undergoes extensive metabolism in the liver, primarily through oxidation and

demethylation. The formation of 7-hydroxyloxapine is a key metabolic pathway.

Key Metabolic Steps:

Hydroxylation: Loxapine is hydroxylated to form 7-hydroxyloxapine.

Enzymatic Conversion: This conversion is primarily mediated by the cytochrome P450

enzymes CYP3A4 and CYP2D6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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